Cas no 60084-64-2 (2-amino-3-[(12-methylbenzo[a]anthracen-7-yl)methylsulfanyl]propanoic Acid)

2-amino-3-[(12-methylbenzo[a]anthracen-7-yl)methylsulfanyl]propanoic Acid structure
60084-64-2 structure
Product Name:2-amino-3-[(12-methylbenzo[a]anthracen-7-yl)methylsulfanyl]propanoic Acid
CAS No:60084-64-2
MF:C23H21NO2S
MW:375.48334479332
CID:951208
PubChem ID:294733
Update Time:2025-04-19

2-amino-3-[(12-methylbenzo[a]anthracen-7-yl)methylsulfanyl]propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-[(12-methylbenzo[a]anthracen-7-yl)methylsulfanyl]propanoic Acid
    • AC1L6MK1
    • NSC163654
    • NSC-163654
    • S-[(12-methyltetraphen-7-yl)methyl]cysteine
    • DTXSID80303945
    • 60084-64-2
    • Inchi: 1S/C23H21NO2S/c1-14-16-7-4-5-9-18(16)20(12-27-13-21(24)23(25)26)19-11-10-15-6-2-3-8-17(15)22(14)19/h2-11,21H,12-13,24H2,1H3,(H,25,26)
    • InChI Key: YWRFUCOHHNOARH-UHFFFAOYSA-N
    • SMILES: S(CC(C(=O)O)N)CC1C2C=CC=CC=2C(C)=C2C3C=CC=CC=3C=CC2=1

Computed Properties

  • Exact Mass: 375.12943
  • Monoisotopic Mass: 375.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 88.6Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 642.8°C at 760 mmHg
  • Flash Point: 342.5°C
  • Refractive Index: 1.747
  • PSA: 63.32
  • LogP: 5.80000
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